Cas no 2680777-49-3 (2-{(benzyloxy)carbonylamino}naphthalene-1-sulfonic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}naphthalene-1-sulfonic acid
• CAS No: 2680777-49-3
• MF: C₁₈H₁₅NO₅S
• MW: 357.380403757095
• CID: 5623431
• PubChem ID: 165930153
• Update Time: 2025-10-28

2-{(benzyloxy)carbonylamino}naphthalene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28299405
• 2680777-49-3
• 2-{[(benzyloxy)carbonyl]amino}naphthalene-1-sulfonic acid
• 2-{(benzyloxy)carbonylamino}naphthalene-1-sulfonic acid

• Inchi： 1S/C18H15NO5S/c20-18(24-12-13-6-2-1-3-7-13)19-16-11-10-14-8-4-5-9-15(14)17(16)25(21,22)23/h1-11H,12H2,(H,19,20)(H,21,22,23)
• InChI Key： HEYXGNJBDZGTEW-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C2C=CC=CC=12)NC(=O)OCC1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 357.06709375g/mol
• Monoisotopic Mass: 357.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 101Ų

Additional information on 2-{(benzyloxy)carbonylamino}naphthalene-1-sulfonic acid

Introduction to 2-{(benzyloxy)carbonylamino}naphthalene-1-sulfonic acid (CAS No: 2680777-49-3)

2-{(benzyloxy)carbonylamino}naphthalene-1-sulfonic acid, identified by the Chemical Abstracts Service Number (CAS No) 2680777-49-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both sulfonic acid and amide functional groups, which endow it with unique chemical properties and potential applications in drug development and material science.

The molecular structure of 2-{(benzyloxy)carbonylamino}naphthalene-1-sulfonic acid consists of a naphthalene core substituted at the 1-position with a sulfonic acid group and at the 2-position with an amide linkage to a benzyloxy moiety. This bifunctional design makes it a versatile intermediate in synthetic chemistry, particularly in the preparation of more complex molecules such as protease inhibitors, kinase inhibitors, and other therapeutic agents. The sulfonic acid group contributes to the compound's solubility in polar solvents, while the benzyloxy carbonyl (Boc) group provides stability under basic conditions, making it an excellent candidate for protecting group strategies in peptide synthesis.

In recent years, there has been growing interest in the development of novel sulfonamide-based drugs due to their broad spectrum of biological activity. 2-{(benzyloxy)carbonylamino}naphthalene-1-sulfonic acid serves as a key building block in the synthesis of sulfonamides, which are known for their efficacy in treating various diseases, including infectious disorders, inflammatory conditions, and metabolic syndromes. The naphthalene scaffold itself is a privileged structure in medicinal chemistry, often found in bioactive molecules that interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of 2-{(benzyloxy)carbonylamino}naphthalene-1-sulfonic acid is its utility in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved pharmacokinetic properties. The presence of both the sulfonic acid and amide functionalities allows for selective modifications at multiple sites, enabling chemists to fine-tune the properties of these molecules. For instance, researchers have utilized this compound to develop inhibitors targeting metalloproteinases, which are enzymes involved in various pathological processes such as cancer metastasis and tissue degradation.

Recent advancements in computational chemistry have also highlighted the potential of 2-{(benzyloxy)carbonylamino}naphthalene-1-sulfonic acid as a scaffold for drug discovery. Molecular modeling studies have demonstrated that derivatives of this compound can effectively bind to target proteins through multiple interactions, including hydrogen bonding and hydrophobic interactions. This has led to the identification of novel lead compounds with high affinity for targets such as bromodomain proteins, which are implicated in cancer cell proliferation.

The role of 2-{(benzyloxy)carbonylamino}naphthalene-1-sulfonic acid in material science is equally noteworthy. Its ability to form stable complexes with metal ions has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications ranging from gas storage and separation to catalysis and sensing. The sulfonic acid group acts as a ligand for transition metals, facilitating the formation of diverse supramolecular structures with tailored properties.

In conclusion, 2-{(benzyloxy)carbonylamino}naphthalene-1-sulfonic acid (CAS No: 2680777-49-3) is a multifunctional compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its significance in modern chemistry is likely to grow even further.